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Cat. No.: B12412130 Get Quote

An In-depth Examination of a Deuterated Amino Acid Thiolactone and its Role in Modern

Research

Introduction
Ergothioneine-d9 is the deuterated form of L-Ergothioneine, a naturally occurring amino acid

derivative of histidine containing a sulfur atom on the imidazole ring.[1] As a stable, isotopically

labeled compound, Ergothioneine-d9 serves as an invaluable tool in analytical chemistry,

particularly in mass spectrometry-based quantification of its non-deuterated counterpart. This

guide provides a comprehensive overview of Ergothioneine-d9, its chemical structure, a

plausible synthetic pathway, its application in experimental protocols, and the critical signaling

pathways influenced by its biologically active form, L-Ergothioneine.

Chemical Structure and Properties
Ergothioneine is a thiourea derivative of histidine and exists predominantly in its thione

tautomeric form at physiological pH, which contributes to its significant stability and resistance

to auto-oxidation.[2] The key structural feature of Ergothioneine-d9 is the substitution of the

nine hydrogen atoms of the trimethylammonium group with deuterium atoms. This isotopic

labeling results in a predictable mass shift, making it an ideal internal standard for quantitative

mass spectrometry assays.
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The chemical structure of Ergothioneine-d9 is depicted below:

Ergothioneine-d9 Chemical Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12412130?utm_src=pdf-body
https://www.benchchem.com/product/b12412130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-Histidine 2-Thio-L-histidineThiolation

Ergothioneine-d9

Exhaustive Methylation

Deuterated Methyl Iodide (CD₃I)

Cytoplasm

Nucleus

Ergothioneine

Keap1-Nrf2 Complex

Promotes Dissociation

Nrf2 Keap1

Nrf2

Translocation

Antioxidant Response
Element (ARE)

Binds to

Antioxidant Gene
Expression

Activates

 

Ergothioneine

MAPK

Inhibits

Inflammatory Stimuli

MAPKKK

MAPKK

Transcription Factors
(e.g., AP-1)

Inflammatory Response

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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